Cas no 2031259-01-3 (tert-butyl N-3,3,3-trifluoro-2-(methylamino)propylcarbamate)
tert-butyl N-3,3,3-trifluoro-2-(methylamino)propylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[3,3,3-trifluoro-2-(methylamino)propyl]carbamate
- Z2630878157
- tert-butyl N-3,3,3-trifluoro-2-(methylamino)propylcarbamate
-
- MDL: MFCD30344905
- Inchi: 1S/C9H17F3N2O2/c1-8(2,3)16-7(15)14-5-6(13-4)9(10,11)12/h6,13H,5H2,1-4H3,(H,14,15)
- InChI Key: WBKUZPDONICIRE-UHFFFAOYSA-N
- SMILES: FC(C(CNC(=O)OC(C)(C)C)NC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 236
- XLogP3: 1.7
- Topological Polar Surface Area: 50.4
tert-butyl N-3,3,3-trifluoro-2-(methylamino)propylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-300783-0.05g |
tert-butyl N-[3,3,3-trifluoro-2-(methylamino)propyl]carbamate |
2031259-01-3 | 95.0% | 0.05g |
$315.0 | 2025-03-19 | |
| Enamine | EN300-300783-0.1g |
tert-butyl N-[3,3,3-trifluoro-2-(methylamino)propyl]carbamate |
2031259-01-3 | 95.0% | 0.1g |
$470.0 | 2025-03-19 | |
| Enamine | EN300-300783-0.25g |
tert-butyl N-[3,3,3-trifluoro-2-(methylamino)propyl]carbamate |
2031259-01-3 | 95.0% | 0.25g |
$672.0 | 2025-03-19 | |
| Enamine | EN300-300783-0.5g |
tert-butyl N-[3,3,3-trifluoro-2-(methylamino)propyl]carbamate |
2031259-01-3 | 95.0% | 0.5g |
$1058.0 | 2025-03-19 | |
| Enamine | EN300-300783-1.0g |
tert-butyl N-[3,3,3-trifluoro-2-(methylamino)propyl]carbamate |
2031259-01-3 | 95.0% | 1.0g |
$1357.0 | 2025-03-19 | |
| Enamine | EN300-300783-2.5g |
tert-butyl N-[3,3,3-trifluoro-2-(methylamino)propyl]carbamate |
2031259-01-3 | 95.0% | 2.5g |
$2660.0 | 2025-03-19 | |
| Enamine | EN300-300783-5.0g |
tert-butyl N-[3,3,3-trifluoro-2-(methylamino)propyl]carbamate |
2031259-01-3 | 95.0% | 5.0g |
$3935.0 | 2025-03-19 | |
| Enamine | EN300-300783-10.0g |
tert-butyl N-[3,3,3-trifluoro-2-(methylamino)propyl]carbamate |
2031259-01-3 | 95.0% | 10.0g |
$5837.0 | 2025-03-19 | |
| Chemenu | CM447724-100mg |
tert-butyl N-[3,3,3-trifluoro-2-(methylamino)propyl]carbamate |
2031259-01-3 | 95%+ | 100mg |
$529 | 2023-02-28 | |
| Chemenu | CM447724-250mg |
tert-butyl N-[3,3,3-trifluoro-2-(methylamino)propyl]carbamate |
2031259-01-3 | 95%+ | 250mg |
$741 | 2023-02-28 |
tert-butyl N-3,3,3-trifluoro-2-(methylamino)propylcarbamate Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on tert-butyl N-3,3,3-trifluoro-2-(methylamino)propylcarbamate
Recent Advances in the Study of tert-butyl N-3,3,3-trifluoro-2-(methylamino)propylcarbamate (CAS: 2031259-01-3)
The compound tert-butyl N-3,3,3-trifluoro-2-(methylamino)propylcarbamate (CAS: 2031259-01-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and carbamate functional groups, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and metabolic diseases.
One of the most notable advancements in this area is the utilization of tert-butyl N-3,3,3-trifluoro-2-(methylamino)propylcarbamate as a precursor in the synthesis of fluorinated amino acid derivatives. These derivatives exhibit enhanced metabolic stability and bioavailability, making them attractive candidates for peptide-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of fluorinated peptidomimetics, which showed promising activity against protease enzymes implicated in neurodegenerative diseases.
Further research has highlighted the role of this compound in the development of small-molecule inhibitors. A team of researchers at a leading pharmaceutical company recently reported the use of tert-butyl N-3,3,3-trifluoro-2-(methylamino)propylcarbamate in the design of selective kinase inhibitors. The trifluoromethyl group was found to significantly enhance the binding affinity of these inhibitors to their target kinases, as evidenced by X-ray crystallography and molecular docking studies. This finding opens new avenues for the treatment of cancers and inflammatory diseases.
In addition to its applications in drug discovery, tert-butyl N-3,3,3-trifluoro-2-(methylamino)propylcarbamate has also been investigated for its potential in chemical biology tools. A recent study in ACS Chemical Biology described its use as a fluorescent probe for detecting enzyme activity in live cells. The carbamate moiety of the compound was engineered to undergo enzymatic cleavage, releasing a fluorescent signal that can be monitored in real-time. This innovation provides a powerful tool for studying enzyme kinetics and screening potential enzyme inhibitors.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of tert-butyl N-3,3,3-trifluoro-2-(methylamino)propylcarbamate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. A 2023 publication in Organic Process Research & Development outlined a greener approach using catalytic methods, which significantly reduced the use of hazardous reagents and solvents.
In conclusion, tert-butyl N-3,3,3-trifluoro-2-(methylamino)propylcarbamate (CAS: 2031259-01-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a focal point for ongoing studies aimed at advancing drug discovery and chemical biology tools. Future research will likely explore its potential in new therapeutic areas and further refine its synthetic methodologies.
2031259-01-3 (tert-butyl N-3,3,3-trifluoro-2-(methylamino)propylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)